1,8-Bis(diphenylphosphino)octane
Overview
Description
1,8-Bis(diphenylphosphino)octane, also known as this compound, is an organophosphorus compound that has been used in medicinal and scientific research for many years. It is an important reagent for organic synthesis and has a wide range of applications in the fields of medicine and biochemistry. This compound is a white crystalline solid with a melting point of 185-186 °C and a boiling point of 334-335 °C. It is soluble in most organic solvents, such as ether, chloroform, and benzene.
Scientific Research Applications
Complex Formation and Structural Properties
1,8-Bis(diphenylphosphino)octane (dpo) has been studied for its ability to form complexes with various metals. Research has shown that dpo forms palladium(II) complexes, where the structure of these complexes depends on the length of the alkane chain between the donor atoms. In these complexes, dpo acts as a bridging ligand, forming dimeric structures with palladium atoms (Hill et al., 1980). Additionally, dpo forms pseudo-tetrahedral nickel complexes, demonstrating its versatility as a ligand (Hill et al., 1982).
Nanoparticle Coordination and Catalysis
The coordination properties of dpo have been explored in the context of gold nanoclusters. One study reported the synthesis of a new Au22 nanocluster coordinated by six bidentate diphosphine ligands, including dpo. This research highlighted the potential of dpo in nanoparticle stabilization and catalysis, with specific focus on the unique structural properties of these gold nanoclusters (Chen et al., 2014).
Electrochromic Properties of Metallodithiolene Complexes
In the field of materials science, dpo has been involved in the synthesis of metallodithiolene complexes, which display interesting near-infrared (NIR) electrochromic properties. These complexes, incorporating dpo as a ligand, have been studied for their optical contrasts, switching times, and electrochromic efficiencies. Such properties are valuable for applications in smart windows and display technologies (Chen et al., 2016).
Applications in Organometallic Chemistry
Dpo has also found applications in the synthesis of novel organometallic compounds. For instance, its reaction with borane−dimethyl sulfide complex led to the formation of unique boronium salts, showcasing the reactivity of dpo in organometallic syntheses (Owsianik et al., 2009).
Mechanism of Action
Target of Action
1,8-Bis(diphenylphosphino)octane is a bidentate diphosphine ligand . It primarily targets gold atoms in the formation of gold nanoclusters . These gold atoms serve as the primary sites for the compound’s action .
Mode of Action
The compound interacts with its targets by forming bonds with gold atoms in nanoclusters . Specifically, it holds together two directly bonded Au11 subunits, creating a nanocluster composed of these subunits . This interaction results in a change in the electronic and optical properties of the nanocluster .
Biochemical Pathways
Its interaction with gold atoms in nanoclusters suggests that it may influence the electronic and optical properties of these structures .
Pharmacokinetics
It’s important to note that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c to maintain its stability .
Result of Action
These gold atoms can be considered as potential in situ active sites for catalysis .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of inert gas. The compound should be stored under inert gas (nitrogen or Argon) at 2-8°C to maintain its stability . The presence of gold atoms is also crucial for the compound’s action .
Safety and Hazards
Future Directions
The future directions of 1,8-Bis(diphenylphosphino)octane research could involve further exploration of its coordination with gold nanoclusters. The uncoordinated surface gold atoms in the Au22 nanocluster present potential in situ active sites for catalysis, which could be harnessed for various applications .
Properties
IUPAC Name |
8-diphenylphosphanyloctyl(diphenyl)phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H36P2/c1(3-17-27-33(29-19-9-5-10-20-29)30-21-11-6-12-22-30)2-4-18-28-34(31-23-13-7-14-24-31)32-25-15-8-16-26-32/h5-16,19-26H,1-4,17-18,27-28H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BABUPOVYOOZOAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(CCCCCCCCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H36P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50571154 | |
Record name | (Octane-1,8-diyl)bis(diphenylphosphane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50571154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
482.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41625-30-3 | |
Record name | (Octane-1,8-diyl)bis(diphenylphosphane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50571154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.